Cas no 68133-57-3 (N-aminoethylethylenediamine 4-methylbenzenesulphonate)
68133-57-3 structure
Product Name:N-aminoethylethylenediamine 4-methylbenzenesulphonate
CAS No:68133-57-3
MF:C11H21N3O3S
MW:275.367741346359
CID:969016
PubChem ID:109540
Update Time:2025-04-19
N-aminoethylethylenediamine 4-methylbenzenesulphonate Chemical and Physical Properties
Names and Identifiers
-
- N-aminoethylethylenediamine 4-methylbenzenesulphonate
- 1,2-Ethanediamine, N-(2-aminoethyl)-, 4-methylbenzenesulfonate
- 1,2-Ethanediamine, N1-(2-aminoethyl)-, 4-methylbenzenesulfonate (1:?)
- N-(2-aminoethyl)ethane-1,2-diamine 4-methylbenzenesulfonate (1:1)
- p-Toluene sulfonic acid diethylene triamine salt
- 68133-57-3
- DTXSID8071142
- EINECS 268-689-2
- XANFTJNZNYVTRE-UHFFFAOYSA-N
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- Inchi: 1S/C7H8O3S.C4H13N3/c1-6-2-4-7(5-3-6)11(8,9)10;5-1-3-7-4-2-6/h2-5H,1H3,(H,8,9,10);7H,1-6H2
- InChI Key: XANFTJNZNYVTRE-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)O.N(CCN)CCN
Computed Properties
- Exact Mass: 275.13053
- Monoisotopic Mass: 275.13036271g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 232
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 127Ų
Experimental Properties
- PSA: 118.44
N-aminoethylethylenediamine 4-methylbenzenesulphonate Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
68133-57-3 (N-aminoethylethylenediamine 4-methylbenzenesulphonate) Related Products
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